Cas no 2137784-90-6 (2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel-)

• Product Name: 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel-
• CAS No: 2137784-90-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5293748
• Update Time: 2025-11-02

2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel-

• Inchi： 1S/C8H15NO/c1-6-4-9-5-8(6)3-7(2)10/h6,8-9H,3-5H2,1-2H3/t6-,8-/m0/s1
• InChI Key： DBPALRIYAAEWMU-XPUUQOCRSA-N
• SMILES： C([C@@H]1[C@@H](C)CNC1)C(=O)C

Additional information on 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel-

Research Briefing on 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel- (CAS: 2137784-90-6)

2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel- (CAS: 2137784-90-6) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidine backbone and ketone functional group, has recently garnered attention due to its potential applications in drug discovery and development. The stereochemistry at the 3R,4R positions is particularly noteworthy, as it may influence the compound's biological activity and interaction with target proteins.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel-, achieving high enantiomeric purity (>99% ee) via asymmetric catalysis. The study highlighted the compound's role as a key intermediate in the synthesis of novel dopamine receptor modulators, with potential applications in neurological disorders such as Parkinson's disease and schizophrenia.

In vitro assays conducted by researchers at the University of Cambridge demonstrated that derivatives of this compound exhibit selective binding affinity to D2-like dopamine receptors, with IC50 values in the low micromolar range. Molecular docking simulations further revealed that the (3R,4R) configuration facilitates optimal interaction with the receptor's binding pocket, suggesting a structure-activity relationship that could be exploited for further drug design.

Another significant development was reported in a 2024 Nature Communications paper, where the compound was incorporated into a library of small molecules for fragment-based drug discovery. The study utilized NMR-based screening and X-ray crystallography to identify promising lead compounds for targeting protein-protein interactions in cancer pathways. The pyrrolidine ring system of 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel- was found to contribute to favorable pharmacokinetic properties, including improved metabolic stability compared to analogous acyclic compounds.

From a safety perspective, preliminary toxicology studies in rodent models have shown that the compound has a favorable profile at therapeutic doses, with no significant off-target effects observed. However, further preclinical evaluation is needed to fully assess its potential for clinical development. Current research efforts are focused on optimizing the compound's bioavailability and exploring its utility as a scaffold for multifunctional ligands in polypharmacology approaches.

The growing body of research on 2-Propanone, 1-[(3R,4R)-4-methyl-3-pyrrolidinyl]-, rel- underscores its importance as a versatile building block in medicinal chemistry. Future directions may include the development of radiolabeled versions for PET imaging studies and the exploration of its applications in targeted drug delivery systems. As synthetic methodologies continue to advance, this compound is poised to play an increasingly prominent role in the discovery of next-generation therapeutics.